2-Tert-butoxy-5-cyclopropoxybenzonitrile

• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]benzonitrile
• InChI: InChI=1S/C14H17NO2/c1-14(2,3)17-13-7-6-12(8-10(13)9-15)16-11-4-5-11/h6-8,11H,4-5H2,1-3H3
• InChI Key: ICMKFCWBWYRMAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)OC2CC2)C#N

Description

2-Tert-butoxy-5-cyclopropoxybenzonitrile (C₁₄H₁₇NO₂; molecular weight 237.29 g/mol) is a substituted benzonitrile derivative featuring a nitrile group at the benzonitrile core, with tert-butoxy and cyclopropoxy substituents at the 2- and 5-positions, respectively. The tert-butoxy group imparts significant steric bulk, while the cyclopropoxy moiety introduces ring strain due to its three-membered cyclic ether structure. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties, which influence reactivity, solubility, and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Tert-butoxy-5-cyclopropoxybenzonitrile typically involves the reaction of 2-fluorobenzonitrile with tert-butyl alcohol and cyclopropyl alcohol in the presence of a base such as potassium tert-butoxide. The reaction proceeds through nucleophilic substitution, where the fluorine atom is replaced by the tert-butoxy and cyclopropoxy groups.

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-Tert-butoxy-5-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of primary amines or other reduced forms.

Substitution: Formation of various substituted benzonitrile derivatives.

Scientific Research Applications

2-Tert-butoxy-5-cyclopropoxybenzonitrile has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and pharmaceutical research.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Tert-butoxy-5-cyclopropoxybenzonitrile involves its interaction with various molecular targets, depending on the specific application. In chemical reactions, it acts as a nucleophile or electrophile, participating in substitution, oxidation, or reduction reactions. The pathways involved include nucleophilic substitution, electron transfer, and radical formation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Features

Table 1: Substituent and Molecular Properties

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Electronic Effects
2-Tert-butoxy-5-cyclopropoxybenzonitrile	C₁₄H₁₇NO₂	tert-butoxy, cyclopropoxy	237.29	Electron-donating (alkoxy groups)
2-(2-(Benzyloxy)-5-tert-butylphenyl)-2-methylpropanenitrile	C₂₂H₂₅NO₂	benzyloxy, tert-butyl	335.44	Moderate steric hindrance
2-Bromo-4-nitrobenzonitrile	C₇H₃BrN₂O₂	bromo, nitro	227.01	Electron-withdrawing (deactivating)
Tert-butyl 2-azaspiro[3.3]heptan-5-ylcarbamate hydrochloride	C₁₁H₂₁ClN₂O₂	tert-butyl, spirocyclic	249.75	Steric and hydrogen-bonding effects

Key Observations:

Electronic Effects :

• The tert-butoxy and cyclopropoxy groups in the target compound donate electrons via resonance, activating the aromatic ring toward electrophilic substitution. This contrasts sharply with 2-bromo-4-nitrobenzonitrile, where bromo (moderately deactivating) and nitro (strongly deactivating) groups reduce ring reactivity .
• The benzyloxy group in the analog from is electron-donating but less bulky than tert-butoxy, leading to lower steric hindrance .

This is less pronounced in the benzyloxy analog, where the substituent is smaller . The cyclopropoxy group’s ring strain may enhance reactivity in ring-opening reactions compared to non-cyclic ethers.

Physicochemical and Reactivity Comparisons

Table 2: Solubility and Stability

Compound Name	Solubility (Inference)	Thermal Stability	Reactivity Notes
2-Tert-butoxy-5-cyclopropoxybenzonitrile	Moderate in polar organic solvents	High (steric protection)	Susceptible to acid-catalyzed ether cleavage
2-(2-(Benzyloxy)-5-tert-butylphenyl)-2-methylpropanenitrile	Low in water, moderate in DMSO	Moderate	Benzyloxy group prone to hydrogenolysis
2-Bromo-4-nitrobenzonitrile	Low in water, high in acetone	Low (photodegradation)	Nitro group facilitates nucleophilic aromatic substitution

Key Findings:

• Solubility: The target compound’s solubility in polar solvents (e.g., DMSO, THF) is inferred to be moderate due to its balanced hydrophobic (tert-butyl) and polar (nitrile, ether) groups. In contrast, 2-bromo-4-nitrobenzonitrile’s nitro group enhances polarity but reduces solubility in non-polar media .
• Stability : The tert-butyl group in the target compound and its analog from enhances thermal stability by sterically shielding reactive sites. However, cyclopropoxy’s strain may reduce stability under acidic conditions .
• Reactivity : The target compound’s nitrile group is less electrophilic than that of 2-bromo-4-nitrobenzonitrile due to the electron-donating alkoxy substituents. This difference impacts applications in nucleophilic addition or coupling reactions .